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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B7768013 Get Quote

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2-chloropyridine. Tailored for researchers, scientists, and drug development

professionals, this document offers a procedural, step-by-step framework to ensure safe

handling and regulatory compliance. Our commitment is to provide value beyond the product,

fostering a culture of safety and building deep trust within the scientific community.

Foundational Knowledge: Understanding the Hazard
Profile
Before handling 2-chloropyridine for any purpose, including disposal, a thorough

understanding of its chemical properties and associated hazards is paramount. This knowledge

forms the basis for all subsequent safety and handling protocols. 2-Chloropyridine is a

colorless to pale yellow liquid utilized in the synthesis of fungicides, insecticides, and

pharmaceuticals.[1] However, its utility is matched by a significant hazard profile.

Exposure to 2-chloropyridine can lead to severe health effects. It is classified as fatal if it

comes into contact with the skin or is inhaled, and harmful if swallowed.[2][3][4] It is a known

skin and eye irritant, capable of causing serious eye damage.[2][3] Prolonged or repeated

exposure may cause damage to organs, particularly the liver.[2] Furthermore, 2-
chloropyridine is very toxic to aquatic life with long-lasting effects, making environmental

containment a critical aspect of its disposal.[2][3]
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Property Value Source

CAS Number 109-09-1 [3]

Molecular Formula C₅H₄ClN [5]

Molecular Weight 113.54 g/mol [5]

Appearance
Colorless to pale yellow clear

liquid
[2]

Boiling Point 168-170 °C [2]

Flash Point 65 °C (149 °F) - closed cup [2]

Density 1.205 g/cm³ at 15 °C [5]

Solubility

Sparingly soluble in water.

Miscible with most organic

solvents.

[2]

Pre-Disposal Operations: Engineering Controls and
Personal Protective Equipment (PPE)
The principle of causality dictates that the potential for exposure must be minimized before any

handling occurs. This is achieved through a combination of engineering controls and

appropriate PPE.

Engineering Controls
All handling and preparation for the disposal of 2-chloropyridine must be conducted in a well-

ventilated area.[2] A certified chemical fume hood is the standard and required engineering

control to minimize the risk of inhalation, which can be fatal.[2][6] An eyewash station and

safety shower must be readily accessible in the immediate work area for emergency use.[2][7]

Personal Protective Equipment (PPE)
Given the high toxicity of 2-chloropyridine, a comprehensive PPE protocol is non-negotiable.

The selection of specific PPE must be based on a thorough risk assessment of the procedure

being performed.
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PPE Category Specification Rationale and Citation

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, PVC). Gloves

must be inspected for integrity

before each use.

Prevents skin contact, which

can be fatal.[2][3][8] Use

proper glove removal

technique to avoid

contaminating clean hands.[3]

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (8-inch

minimum).

Protects against splashes and

vapors that can cause serious

eye damage.[2][3]

Skin and Body Protection

A flame-resistant lab coat and

a chemical-resistant suit. Boots

and other protective clothing to

prevent any skin contact.

Provides a barrier against

accidental spills and contact

with contaminated surfaces.[2]

[3][6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required. For

emergencies or situations with

high vapor concentration, a

full-face supplied-air respirator

or a self-contained breathing

apparatus (SCBA) is

necessary.

Protects against inhalation of

fatal concentrations of 2-

chloropyridine vapor.[2][3][6]

Step-by-Step Disposal Workflow
The proper disposal of 2-chloropyridine is a multi-step process that must be followed diligently

to ensure safety and environmental protection. This substance must be disposed of as

hazardous waste in accordance with all local, state, and federal regulations.[7][8]
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Preparation Phase

Handling & Collection Phase

Storage & Disposal Phase

1. Risk Assessment
Identify all hazards associated with the disposal process.

2. Don PPE
Wear all required protective equipment as specified in Section 2.2.

3. Prepare Waste Container
Select a compatible, properly labeled hazardous waste container.

4. Transfer Waste
In a fume hood, carefully transfer 2-chloropyridine waste into the designated container.

5. Segregate Waste
Keep halogenated waste separate from non-halogenated waste streams.

6. Secure & Store
Seal the container tightly. Store in a cool, dry, well-ventilated, and designated hazardous waste storage area.

7. Arrange for Pickup
Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

8. Documentation
Complete all necessary waste disposal paperwork.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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